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Executive Summary
1-Cyclopentylpiperazine is a highly versatile cyclic diamine building block utilized extensively in

medicinal chemistry, particularly in the development of therapeutics targeting neurological

disorders[1]. A frequent point of friction in chemical procurement and database management is

the differentiation of its various salt forms. This whitepaper definitively resolves the CAS

registry lookup for 1-cyclopentylpiperazine hydrochloride, detailing its exact chemical

identity, self-validating manufacturing protocols, and downstream applications in

neuropharmacology.

Chemical Identity & CAS Registry Resolution
When sourcing 1-cyclopentylpiperazine, researchers must distinguish between the free base

and its hydrochloride salts. These forms differ significantly in solubility, stability, and

stoichiometric weight, which directly impacts formulation dosing and synthetic yield

calculations.
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The monohydrochloride salt is specifically cataloged under CAS 1215167-70-6[2].

Table 1: Physicochemical Profiling of 1-
Cyclopentylpiperazine Forms

Compound
Form

CAS
Number

Molecular
Formula

Molecular
Weight

Physical
State

Primary
Use Case

Free Base
21043-40-

3[3]
C₉H₁₈N₂ 154.26 g/mol

Pale yellow

oil/gel

Direct

nucleophilic

reagent in

anhydrous

synthesis

Monohydroch

loride

1215167-70-

6[2]

C₉H₁₈N₂ ·

HCl
190.71 g/mol White solid

Standardized,

stable

building block

for drug

screening

Dihydrochlori

de

131269-35-

7[4]

C₉H₁₈N₂ ·

2HCl
227.17 g/mol

White

crystalline

solid

Highly water-

soluble

aqueous

formulations

Pharmacological Significance & Drug Development
1-Cyclopentylpiperazine is a privileged scaffold in the design of central nervous system (CNS)

therapeutics and endocrine modulators.

Histamine H₃ Receptor Antagonists/Inverse Agonists: The cyclopentylpiperazine moiety is a

critical structural determinant in a new class of imidazole-free H₃ receptor antagonists[5]. For

example, derivatives of this scaffold were instrumental in the discovery of LML134, a clinical

candidate developed for the treatment of excessive sleep disorders such as narcolepsy[6].

The basic piperazine nitrogen interacts with the conserved aspartate residue (Asp3.32) in

the H₃ receptor binding pocket, while the lipophilic cyclopentyl group occupies the adjacent

hydrophobic sub-pocket.
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Estrogen Receptor Modulators: The compound is also employed to prepare a series of

selective estrogen receptor modulators (SERMs), where the cyclic amine tail dictates the

compound's tissue-specific agonist/antagonist profile[7].
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Mechanistic pathway of 1-Cyclopentylpiperazine-derived H3 receptor inverse agonists.

Self-Validating Synthetic Methodology
To synthesize the monohydrochloride salt (CAS 1215167-70-6) with high purity, a controlled

reductive amination followed by precise salt formation is required. The following protocol is

designed with built-in causality to prevent common failure modes.

Protocol: Synthesis of 1-Cyclopentylpiperazine
Monohydrochloride
Step 1: Imine Formation & Reduction

Action: Dissolve 1.0 equivalent of cyclopentanone and 3.0 equivalents of anhydrous

piperazine in 1,2-dichloroethane (DCE). Cool to 0°C and add 1.5 equivalents of Sodium

triacetoxyborohydride (NaBH(OAc)₃) portion-wise.

Causality: A large molar excess of piperazine is critical to statistically suppress the formation

of the unwanted 1,4-dicyclopentylpiperazine byproduct. NaBH(OAc)₃ is chosen over NaBH₄

because it is mild enough to selectively reduce the intermediate iminium ion without reducing

the unreacted cyclopentanone into cyclopentanol.

Step 2: Aqueous Workup & Extraction

Action: Quench the reaction with 1N NaOH until the aqueous layer reaches pH > 12, then

extract with dichloromethane (DCM).
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Causality: The high pH ensures both basic nitrogens of the piperazine ring are fully

deprotonated, driving the free base (CAS 21043-40-3) exclusively into the organic phase

while borate salts wash into the aqueous layer.

Step 3: Controlled Salt Formation

Action: Concentrate the organic layer, dissolve the resulting oil in anhydrous ethanol, and

cool to 0°C. Dropwise add exactly 1.0 equivalent of ethereal HCl.

Causality: Strict stoichiometric control (1.0 eq) and low temperature prevent the protonation

of the second, less basic nitrogen, ensuring the selective precipitation of the

monohydrochloride (CAS 1215167-70-6) rather than the dihydrochloride (CAS 131269-35-7).

Step 4: Isolation

Action: Filter the white precipitate, wash with cold diethyl ether, and dry under vacuum at

40°C.
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Self-validating synthetic workflow for 1-Cyclopentylpiperazine monohydrochloride.

Analytical Characterization & Quality Control
To validate the integrity of the synthesized monohydrochloride, standard UV-based analytical

methods are insufficient. The following protocol must be employed:

RP-HPLC Analysis:

Conditions: C18 column, gradient elution using Water/Acetonitrile with 0.1% Trifluoroacetic

acid (TFA).

Detection: Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detector

(ELSD).
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Causality: Because 1-cyclopentylpiperazine lacks an extended conjugated pi-system, it

has negligible UV absorbance above 210 nm. Relying on standard UV detectors (e.g., 254

nm) will result in false-positive purity readings by failing to detect the active compound or

its non-chromophoric impurities. CAD or ELSD ensures universal detection of all non-

volatile analytes.

¹H NMR (D₂O): The presence of the monohydrochloride can be confirmed by integrating the

broad exchangeable proton signals and observing the characteristic downfield shift of the

piperazine ring protons compared to the free base, confirming successful protonation at a

single nitrogen site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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